Ethyl (4-tert-Butylphenyl)difluoroacetate
Overview
Description
Ethyl (4-tert-Butylphenyl)difluoroacetate is a useful research chemical . It has a molecular formula of C14H18F2O2 and a molecular weight of 256.293.
Molecular Structure Analysis
The molecular structure of Ethyl (4-tert-Butylphenyl)difluoroacetate consists of an ethyl group (C2H5) attached to a difluoroacetate group (F2CHCO2), and a tert-butylphenyl group .Physical And Chemical Properties Analysis
Ethyl (4-tert-Butylphenyl)difluoroacetate has a density of 1.1±0.1 g/cm3, a boiling point of 295.5±35.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.6 mmHg at 25°C . It also has a molar refractivity of 65.1±0.3 cm3, a polar surface area of 26 Å2, and a molar volume of 237.2±3.0 cm3 .Scientific Research Applications
Cosmetics and Dermatology
This compound could potentially be used in the field of cosmetics and dermatology . For instance, it could be used in the formulation of products designed to combat hair loss. The compound could potentially protect human dermal papilla cells (hDPCs) against oxidative stress damage, which is implicated in the pathogenesis of hair loss .
Biofuel Additive
Ethyl 4-(tert-Butyl)-alpha,alpha-difluorophenylacetate could potentially be used as a biofuel additive . It could be used in the etherification of bio-sourced isobutylene with ethanol to form fully renewable ethyl tert-butyl ether (ETBE), a high-performance fuel additive .
Antibacterial Applications
The compound could potentially have antibacterial properties . It could be used in the development of new antibacterial agents against both Gram-positive and Gram-negative bacterial strains .
Preparation of Other Compounds
This compound could be used in the preparation of other compounds . For instance, it could be used in the preparation of tert-butyl chloride, tert-butyl hydroperoxide, isobutylene, and methyl methacrylate .
Anti-Inflammatory Applications
Ethyl 4-(tert-Butyl)-alpha,alpha-difluorophenylacetate could potentially be used in the treatment of anti-inflammatory diseases . It could be used in the synthesis of new pyrazole derivatives, which could serve as effective PDE4 inhibitors .
Safety and Hazards
properties
IUPAC Name |
ethyl 2-(4-tert-butylphenyl)-2,2-difluoroacetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18F2O2/c1-5-18-12(17)14(15,16)11-8-6-10(7-9-11)13(2,3)4/h6-9H,5H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WZGDUQNRJSHKRC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C1=CC=C(C=C1)C(C)(C)C)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18F2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl (4-tert-Butylphenyl)difluoroacetate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 2-[[5-[(adamantane-1-carbonylamino)methyl]-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetate](/img/structure/B2724119.png)
![1-[3-(Chloromethyl)-2,4,6-trimethylphenyl]ethanone](/img/structure/B2724121.png)
![(E)-N-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-2-(p-tolyl)ethenesulfonamide](/img/structure/B2724122.png)
![1-[3a,11c-dihydro-3H-benzo[5,6]chromeno[4,3-c]isoxazol-1(4H)-yl]-2-[(4-chlorophenyl)sulfanyl]-1-ethanone](/img/structure/B2724125.png)
![2-[5-amino-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-(methylthio)-1H-pyrazol-1-yl]-N-[3-(methylthio)phenyl]acetamide](/img/structure/B2724128.png)
![3-(4-Methyl-1,3-thiazol-2-yl)phenyl 1-[(2-chloropyridin-3-yl)sulfonyl]piperidine-4-carboxylate](/img/structure/B2724133.png)
![N-(2,4-difluorophenyl)-1-methyl-5-[(4-methylphenyl)sulfanyl]-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide](/img/structure/B2724137.png)
![N-(4-methoxybenzyl)-2-[7-oxo-8-(4-toluidinomethyl)-2,3-dihydro[1,4]dioxino[2,3-g]quinolin-6(7H)-yl]acetamide](/img/structure/B2724138.png)
![N-(5,7-dimethylthiazolo[4,5-b]pyridin-2-yl)-4-(morpholinosulfonyl)benzamide](/img/structure/B2724140.png)